Cas no 131885-34-2 (N-benzyl-5-fluoro-2-nitroaniline)

• Product Name: N-benzyl-5-fluoro-2-nitroaniline
• CAS No: 131885-34-2
• MF: C₁₃H₁₁FN₂O₂
• MW: 246.237046480179
• MDL: MFCD17336280
• CID: 2770339
• PubChem ID: 14751679
• Update Time: 2025-04-21

N-benzyl-5-fluoro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N-benzyl-5-fluoro-2-nitroaniline
• N1-benzyl-5-fluoro-2-nitroaniline;
• DTXSID10563631
• AKOS006079538
• CS-0160381
• 131885-34-2
• MFCD17336280
• DB-085033
• SCHEMBL3513090
• E76458
• Benzenemethanamine, N-(5-fluoro-2-nitrophenyl)-
• Benzyl-(5-fluoro-2-nitrophenyl)amine
• AEFSTURDBIFIBJ-UHFFFAOYSA-N
• N1-benzyl-5-fluoro-2-nitroaniline
• BS-20656
• Benzyl-(5-fluoro-2-nitro-phenyl)-amine

• MDL： MFCD17336280
• Inchi： 1S/C13H11FN2O2/c14-11-6-7-13(16(17)18)12(8-11)15-9-10-4-2-1-3-5-10/h1-8,15H,9H2
• InChI Key： AEFSTURDBIFIBJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)NCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 246.08000
• Monoisotopic Mass: 246.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.85000
• LogP: 3.94220